Cas no 141679-49-4 (4-(1,2-oxazol-4-yl)butanoic acid)

4-(1,2-Oxazol-4-yl)butanoic acid is a heterocyclic carboxylic acid featuring an oxazole moiety linked to a butanoic acid chain. This compound is of interest in organic synthesis and medicinal chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of more complex molecules. The oxazole ring contributes to its potential as a pharmacophore, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. Its structural features make it valuable in the development of bioactive compounds, including pharmaceuticals and agrochemicals. The compound's stability and well-defined reactivity profile enhance its utility in research and industrial applications.
4-(1,2-oxazol-4-yl)butanoic acid structure
141679-49-4 structure
Product Name:4-(1,2-oxazol-4-yl)butanoic acid
CAS No:141679-49-4
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD18820440
CID:101463
PubChem ID:45099096
Update Time:2025-06-07

4-(1,2-oxazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolebutanoicacid
    • 4-(1,2-oxazol-4-yl)butanoic acid
    • 4-(Isoxazol-4-yl)butanoic acid
    • 4-Isoxazolebutanoic acid
    • DTXSID10667764
    • EN300-2011076
    • 4-Isoxazolebutanoicacid(9CI)
    • 141679-49-4
    • MDL： MFCD18820440
    • Inchi： 1S/C7H9NO3/c9-7(10)3-1-2-6-4-8-11-5-6/h4-5H,1-3H2,(H,9,10)
    • InChI Key： RMFRUIRKHQOZCG-UHFFFAOYSA-N
    • SMILES： O1C=C(C=N1)CCCC(=O)O

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: 0.5

Experimental Properties

  • PSA: 63.33

4-(1,2-oxazol-4-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2011076-1g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
1g
 $1485.0 2023-09-16
Enamine
EN300-2011076-5g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
5g
 $4309.0 2023-09-16
Enamine
EN300-2011076-10g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
10g
 $6390.0 2023-09-16
Enamine
EN300-2011076-0.05g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
0.05g
 $344.0 2023-09-16
Enamine
EN300-2011076-0.1g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
0.1g
 $515.0 2023-09-16
Enamine
EN300-2011076-0.25g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
0.25g
 $735.0 2023-09-16
Enamine
EN300-2011076-0.5g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
0.5g
 $1158.0 2023-09-16
Enamine
EN300-2011076-1.0g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
1g
 $1485.0 2023-06-04
Enamine
EN300-2011076-2.5g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
2.5g
 $2912.0 2023-09-16
Enamine
EN300-2011076-5.0g
4-(1,2-oxazol-4-yl)butanoic acid
 141679-49-4 95%
5g
 $4309.0 2023-06-04

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